1-Isopropyl-1H-pyrrole-2-carbaldehyde

• IUPAC Name: 1-propan-2-ylpyrrole-2-carbaldehyde
• InChI: InChI=1S/C8H11NO/c1-7(2)9-5-3-4-8(9)6-10/h3-7H,1-2H3
• InChI Key: UOQYIUGOKYHBSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC=C1C=O
• Molecular Formula: C8H11NO
• DSSTOX Substance ID: DTXSID40390078
• Molecular Weight: 137.18 g/mol
• CAS No.: 23373-77-5

Description

1-Isopropyl-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Applications in Antimicrobial and Anti-biofilm Activities

Carvacrol, which is structurally similar to 1-Isopropyl-1H-pyrrole-2-carbaldehyde, is known for its antimicrobial and anti-biofilm properties. It's effective against a broad spectrum of Gram-positive and Gram-negative bacteria, fungi, and can combat both planktonic and sessile pathogens. The incorporation of carvacrol into nanomaterials shows potential in preventing biofilm-associated infections, opening doors to innovative anti-infective materials (Marchese et al., 2018).

Role in Anion Binding and Sensing

N-confused calix[4]pyrroles (NCCPs), derivatives of pyrrole, demonstrate unique anion-binding properties. These properties differ significantly from regular calix[4]pyrroles due to an alternative binding mode. This quality makes NCCPs interesting for anion binding and sensing applications, also allowing selective chemical modifications for specific purposes (Anzenbacher et al., 2006).

Electronic Device Applications

Compounds like isoDPP, BDP, and NDP, structurally related to this compound, are used in π-conjugated organic donor–acceptor type polymers, crucial for high-performance electronic devices. Their distinct optical and electrochemical characteristics are valuable in enhancing electronic device performance, making them potential alternatives to existing materials (Deng et al., 2019).

Molecular Capsule Assembly

Calix[4]pyrroles, closely related to this compound, are instrumental in the assembly of supramolecular capsules. These structures are useful in various applications, including drug delivery and molecular recognition. The flexibility in modifying calix[4]pyrrole scaffolds enables the creation of capsules with tailored properties for specific applications (Ballester, 2011).

Mechanism of Action

Target of Action

It is known that pyrrole derivatives are often used in the synthesis of drug molecules , suggesting that they may interact with a variety of biological targets.

Mode of Action

Pyrrole derivatives can undergo various chemical reactions, including oxidation to form pyrrole carboxylic acids and reduction to form pyrrole alcohols . They can also undergo alkylation reactions under basic conditions .

Biochemical Analysis

Biochemical Properties

1-Isopropyl-1H-pyrrole-2-carbaldehyde plays a role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in aldehyde metabolism, such as aldehyde dehydrogenases. These interactions can lead to the oxidation of the aldehyde group to a carboxylic acid, influencing various metabolic pathways. Additionally, this compound can form Schiff bases with amino groups in proteins, potentially affecting protein function and stability .

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways by modifying the activity of key signaling proteins through covalent binding. This compound may also impact gene expression by interacting with transcription factors or modifying histones, leading to changes in chromatin structure. Furthermore, this compound can alter cellular metabolism by affecting the activity of metabolic enzymes .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form covalent bonds with biomolecules. It can act as an electrophile, reacting with nucleophilic sites on proteins and enzymes. This can result in enzyme inhibition or activation, depending on the specific interaction. For example, the formation of Schiff bases with lysine residues in enzymes can lead to enzyme inactivation. Additionally, this compound can influence gene expression by modifying transcription factors or histones, thereby altering the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can undergo degradation in the presence of strong acids or bases. Long-term exposure to this compound may lead to cumulative effects on cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, this compound may have minimal effects on cellular function. At higher doses, it can exhibit toxic effects, including enzyme inhibition and disruption of cellular metabolism. Threshold effects have been observed, where a certain dosage level leads to significant changes in cellular processes. Toxic effects at high doses may include oxidative stress and apoptosis .

Metabolic Pathways

This compound is involved in metabolic pathways related to aldehyde metabolism. It can be oxidized by aldehyde dehydrogenases to form the corresponding carboxylic acid. This compound may also interact with other enzymes and cofactors involved in metabolic processes, influencing metabolic flux and metabolite levels. The specific metabolic pathways and interactions depend on the cellular context and the presence of other biomolecules .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. It can interact with transporters and binding proteins, affecting its localization and accumulation. The distribution of this compound within cells can influence its biochemical and cellular effects, as well as its overall activity .

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. This compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with transcription factors and histones, or to the mitochondria, where it can influence metabolic processes. The specific localization patterns depend on the cellular context and the presence of other biomolecules .